3-[(2E,5Z)-2-[[4-(2-Carboxyethyl)-5-[(Z)-[(3Z,4R)-3-ethylidene-4-methyl-5-oxopyrrolidin-2-ylidene]methyl]-3-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethenyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]propanoic acid

• CAS No.: 143392-71-6
• Product Name: 3-[(2E,5Z)-2-[[4-(2-Carboxyethyl)-5-[(Z)-[(3Z,4R)-3-ethylidene-4-methyl-5-oxopyrrolidin-2-ylidene]methyl]-3-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethenyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]propanoic acid
• Molecular Formula: C11H14IO4P
• Molecular Weight: 584.7 g/mol
• IUPAC Name: 3-[(2E,5Z)-2-[[4-(2-carboxyethyl)-5-[(Z)-[(3Z,4R)-3-ethylidene-4-methyl-5-oxopyrrolidin-2-ylidene]methyl]-3-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethenyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]propanoic acid
• Standard InChI: InChI=1S/C33H36N4O6/c1-7-20-19(6)32(42)37-27(20)15-29-23(10-12-31(40)41)18(5)25(35-29)14-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h7-8,13-15,19,34-35H,2,9-12H2,1,3-6H3,(H,37,42)(H,38,39)(H,40,41)/b20-7-,24-13-,27-15-,28-14+/t19-/m1/s1
• Standard InChIKey: BJHKOBMQJMHRHS-SBEGJXMUSA-N
• Isomeric SMILES: C/C=C\1/[C@H](C(=O)N/C1=C\C2=C(C(=C(N2)/C=C/3\C(=C(/C(=C/C4=NC(=O)C(=C4C)C=C)/N3)C)CCC(=O)O)C)CCC(=O)O)C
• SMILES: CC=C1C(C(=O)NC1=CC2=C(C(=C(N2)C=C3C(=C(C(=CC4=NC(=O)C(=C4C)C=C)N3)C)CCC(=O)O)C)CCC(=O)O)C
• Canonical SMILES: CC=C1C(C(=O)NC1=CC2=C(C(=C(N2)C=C3C(=C(C(=CC4=NC(=O)C(=C4C)C=C)N3)C)CCC(=O)O)C)CCC(=O)O)C
• Synonyms: phytochromobilin
• PubChem Compound: 6449958
• Last Modified: Nov 11 2021